Cas no 1864014-68-5 (1-(3-iodophenyl)-1H-1,2,3-triazole)

• Product Name: 1-(3-iodophenyl)-1H-1,2,3-triazole
• CAS No: 1864014-68-5
• MF: C₈H₆IN₃
• MW: 271.057813167572
• MDL: MFCD29041062
• CID: 4624966
• PubChem ID: 121552336
• Update Time: 2025-05-20

1-(3-iodophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3-iodophenyl)-
• 1-(3-iodophenyl)-1H-1,2,3-triazole

• MDL： MFCD29041062
• Inchi： 1S/C8H6IN3/c9-7-2-1-3-8(6-7)12-5-4-10-11-12/h1-6H
• InChI Key： JIGOIJDJRMQQPT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(I)=C2)C=CN=N1

Additional information on 1-(3-iodophenyl)-1H-1,2,3-triazole

Introduction to 1-(3-iodophenyl)-1H-1,2,3-triazole (CAS No. 1864014-68-5)

1-(3-iodophenyl)-1H-1,2,3-triazole, identified by the chemical formula CAS No. 1864014-68-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a triazole ring attached to a phenyl group substituted with an iodine atom at the 3-position. The structural motif of this molecule has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both the triazole and iodophenyl moieties offers unique reactivity and binding properties, making it a valuable scaffold for developing novel therapeutic agents.

The 1H-1,2,3-triazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its three-membered ring structure imposes rigidity, which can enhance binding affinity and selectivity. The iodophenyl substituent further enhances the compound's utility by providing a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in pharmaceutical research have highlighted the importance of triazole-containing compounds in addressing various therapeutic challenges. For instance, triazoles have been incorporated into antiviral, anticancer, and anti-inflammatory agents due to their ability to modulate key biological pathways. The iodine atom in 3-iodophenyl serves as an excellent leaving group or coupling partner, facilitating the introduction of diverse functional groups into the molecule. This flexibility has been exploited in the development of inhibitors targeting enzymes like kinases and phosphodiesterases, which are implicated in numerous diseases.

In the context of drug discovery, 1-(3-iodophenyl)-1H-1,2,3-triazole has been explored as a precursor for generating libraries of compounds for high-throughput screening (HTS). Its structural simplicity allows for rapid derivatization, enabling researchers to probe structure-activity relationships (SAR) efficiently. Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis and purification processes. Such attributes are crucial for industrial applications where scalability and reproducibility are paramount.

One notable application of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For example, researchers have utilized 1-(3-iodophenyl)-1H-1,2,3-triazole to construct novel analogs of existing drugs with improved pharmacokinetic profiles. The iodine substituent allows for selective modifications at specific positions on the phenyl ring, enabling fine-tuning of electronic and steric properties. This has led to the discovery of compounds with enhanced solubility, bioavailability, and metabolic stability.

The role of triazole derivatives in medicinal chemistry has been further underscored by their presence in several FDA-approved drugs. These include antifungal agents like voriconazole and posaconazole, which contain triazole rings as part of their molecular structure. The success of these drugs underscores the significance of triazole-based scaffolds in addressing unmet medical needs. Consequently, compounds like 1-(3-iodophenyl)-1H-1,2,3-triazole continue to be investigated for their potential as lead compounds or building blocks in drug development pipelines.

From a synthetic chemistry perspective, CAS No. 1864014-68-5 offers a versatile platform for exploring new reaction methodologies. The combination of palladium-catalyzed cross-coupling reactions with traditional organic transformations has opened up avenues for creating complex molecular architectures efficiently. This approach has been particularly useful in generating libraries of heterocyclic compounds with diverse biological activities. The ability to functionalize both the triazole ring and the phenyl moiety provides chemists with ample opportunities to design molecules with specific target interactions.

The growing interest in iodinated aromatic compounds stems from their broad utility across multiple disciplines. In addition to pharmaceutical applications, these compounds find use in materials science and agrochemicals due to their reactivity and stability under various conditions. The iodine atom serves as a versatile handle for further chemical manipulation while maintaining the integrity of the core structure. This dual functionality has made 1-(3-iodophenyl)-1H-1,2,3-triazole a valuable asset in synthetic chemistry.

Future directions in research involving this compound may focus on expanding its applications in medicinal chemistry and materials science. Advances in computational chemistry and machine learning have enabled more efficient virtual screening processes for identifying potential drug candidates. By leveraging these technologies alongside experimental approaches, 1-(3-iodophenyl)-1H-1,2,3-triazole could be further optimized for therapeutic use or developed into novel materials with unique properties.

In conclusion, 1864014-68-5 represents a promising compound with significant potential across pharmaceutical research and synthetic chemistry. Its unique structural features—combining a triazole ring with an iodophenyl substituent—make it a versatile scaffold for developing novel bioactive molecules. As our understanding of biological pathways continues to evolve, 1-(3-iodophenyl)-1H-1,2,3-triazole is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.